molecular formula C13H15NO2S B8485643 6-(Benzothiazol-2-yl)hexanoic acid

6-(Benzothiazol-2-yl)hexanoic acid

Cat. No.: B8485643
M. Wt: 249.33 g/mol
InChI Key: TUVHNVCPJWJEBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Benzothiazol-2-yl)hexanoic acid is a useful research compound. Its molecular formula is C13H15NO2S and its molecular weight is 249.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H15NO2S

Molecular Weight

249.33 g/mol

IUPAC Name

6-(1,3-benzothiazol-2-yl)hexanoic acid

InChI

InChI=1S/C13H15NO2S/c15-13(16)9-3-1-2-8-12-14-10-6-4-5-7-11(10)17-12/h4-7H,1-3,8-9H2,(H,15,16)

InChI Key

TUVHNVCPJWJEBD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=C(S2)CCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of monoethyl heptanedioate (9.41 g), o-aminothiophenol (5.35 ml) and polyphosphoric acid (150 g) was heated to 130° C. with stirring and the reaction was conducted at the same temperature for 2 hours. After cooling to 40° C., pure water (300 ml) was added and the mixture was stirred at 50° C. for 30 minutes. After cooling to room temperature, the reaction mixture was extracted with ethyl acetate (500 ml). The organic layer was extracted with 1N NaOH, acidified with concentrated HCl, and reextracted with ethyl acetate. The extract was dried and concentrated under reduced pressure and the residue was purified by silica gel column chromatography (ethyl acetate) to provide the title compound (4.6 g).
Quantity
9.41 g
Type
reactant
Reaction Step One
Quantity
5.35 mL
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
150 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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